Cas no 365534-57-2 (2-(Hydroxymethyl)benzoic acid; Benzyl ester)

• Product Name: 2-(Hydroxymethyl)benzoic acid; Benzyl ester
• CAS No: 365534-57-2
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 2824209
• PubChem ID: 11356918
• Update Time: 2025-04-21

2-(Hydroxymethyl)benzoic acid; Benzyl ester Chemical and Physical Properties

Names and Identifiers

• DTXSID90463428
• 365534-57-2
• Benzyl 2-(hydroxymethyl)benzoate
• SCHEMBL8839214
• CHRPKAXGVZNLMG-UHFFFAOYSA-N
• Benzyl2-(hydroxymethyl)benzoate
• BENZYL 2-HYDROXYMETHYLBENZOATE
• Benzyl hydroxymethylbenzoate
• 2-(Hydroxymethyl)benzoic acid; Benzyl ester

• Inchi： 1S/C15H14O3/c16-10-13-8-4-5-9-14(13)15(17)18-11-12-6-2-1-3-7-12/h1-9,16H,10-11H2
• InChI Key： CHRPKAXGVZNLMG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1CO)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters